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Compound of Interest

5-Ethoxy-1,3-dimethylindolin-2-
Compound Name:
one

Cat. No.: B156542

Application Notes and Protocols: 5-Ethoxy-1,3-
dimethylindolin-2-one

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling procedures for 5-Ethoxy-1,3-
dimethylindolin-2-one. The information is intended to supplement, not replace, institutional
safety protocols and a thorough understanding of the material's properties.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Ethoxy-1,3-dimethylindolin-2-
one is provided below. This data is essential for proper handling, storage, and experimental
design.
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Property Value Source

Molecular Formula C12H15NO2 PubChem[1]

Molecular Weight 205.25 g/mol PubChem[1], BLDpharm[2]
CAS Number 131057-63-1 PubChem[1], BLDpharm[2]
Boiling Point 381.4 £ 42.0 °C (Predicted) ChemBK[3]

Density 1.100 g/cm3 (Predicted) ChemBK[3]

Storage Sealed in dry, 2-8°C BLDpharm([2]

Safety and Hazard Information

5-Ethoxy-1,3-dimethylindolin-2-one is classified as a hazardous substance. All personnel

handling this compound must be aware of the potential risks and take appropriate precautions.

SHS H | Classificati

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[4]
o H319: Causes serious eye

Eye Irritation 2A

irritation.[4]

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory system)

H335: May cause respiratory
irritation.[4]

Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethoxy-1_3-dimethylindolin-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethoxy-1_3-dimethylindolin-2-one
https://www.bldpharm.com/products/131057-63-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethoxy-1_3-dimethylindolin-2-one
https://www.bldpharm.com/products/131057-63-1.html
https://www.chembk.com/en/chem/5-Ethoxy-1,3-dimethyl-1,3-dihydro-indol-2-one
https://www.chembk.com/en/chem/5-Ethoxy-1,3-dimethyl-1,3-dihydro-indol-2-one
https://www.bldpharm.com/products/131057-63-1.html
https://www.benchchem.com/product/b156542?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/aldrich/385700?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/385700?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/385700?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Type Code Statement
Prevention P261 Avoid breathing dust.[4]
Wash skin thoroughly after
P264 _
handling.[4]
Use only outdoors or in a well-
pP271 _
ventilated area.[4]
Wear protective gloves/ eye
P280 p 9 ) Y
protection/ face protection.[4]
IF ON SKIN: Wash with plenty
Response P302 + P352

of soap and water.[4]

P304 + P340 + P312

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing. Call
a POISON CENTER/ doctor if

you feel unwell.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

Experimental Protocols

Due to the lack of specific published experimental protocols for 5-Ethoxy-1,3-dimethylindolin-

2-one, a general protocol for the safe handling of this compound in a laboratory setting is

provided. This should be adapted to specific experimental needs.

General Handling Protocol

» Risk Assessment: Before handling, conduct a thorough risk assessment for the planned

experiment, considering the quantity of the compound to be used, the potential for aerosol

generation, and the specific experimental conditions.
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Personal Protective Equipment (PPE):

o Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Discard and replace
gloves immediately if there is any sign of degradation or chemical breakthrough.

o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat should be worn.
Engineering Controls:

o Handle the compound in a well-ventilated area, preferably within a chemical fume hood,
especially when working with the solid form to avoid dust inhalation.

Weighing:

o If weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize
dust exposure.

Dissolving:

o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
Post-Handling:

o After handling, wash hands and any exposed skin thoroughly with soap and water.

o Clean the work area and any contaminated equipment.

Storage:

o Store the compound in a tightly closed container in a cool, dry, and well-ventilated area
away from incompatible substances.[5] The recommended storage temperature is 2-8°C.

[2]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[5]
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» Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention.[5]

» Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Spill and Waste Disposal
e Spill:

o For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.
o Clean the spill area with a suitable solvent and then wash with soap and water.
o For larger spills, evacuate the area and follow institutional emergency procedures.
e Waste Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations. Do not

allow the product to enter drains.

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe handling of
5-Ethoxy-1,3-dimethylindolin-2-one.
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Identified Hazards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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